Cas no 657423-57-9 (3-(chloromethyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(chloromethyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole
• CAS No: 657423-57-9
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 962457
• PubChem ID: 10082520
• Update Time: 2025-06-09

3-(chloromethyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole
• 3-(chloromethyl)-5-(3-chloro-phenyl)-1,2,4-oxadiazole
• 3-chloromethyl-5-(3-chloro-phenyl)-[1,2,4]oxadiazole
• 3-Chloromethyl-5-(3-chloro-phenyl)-1,2,4-oxadiazole
• 5-(3-chloro-phenyl)-3-chloromethyl-[1,2,4]oxadiazole
• AB49214
• AG-G-47510
• CTK1J5844
• STL097614
• SureCN1544194
• AKOS005725035
• DTXSID10435344
• G58114
• 657423-57-9
• SCHEMBL1544194
• EN300-104875
• TUDMJGXXGOORCD-UHFFFAOYSA-N
• A835213

• Inchi： 1S/C9H6Cl2N2O/c10-5-8-12-9(14-13-8)6-2-1-3-7(11)4-6/h1-4H,5H2
• InChI Key： TUDMJGXXGOORCD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(CCl)=NO1

Computed Properties

• Exact Mass: 227.98600
• Monoisotopic Mass: 227.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 3.12880

Additional information on 3-(chloromethyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole

Comprehensive Analysis of 3-(chloromethyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole (CAS No. 657423-57-9)

The compound 3-(chloromethyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole (CAS No. 657423-57-9) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This 1,2,4-oxadiazole derivative features a chloromethyl group at the 3-position and a 3-chlorophenyl substituent at the 5-position, making it a versatile intermediate in organic synthesis and material science. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and advanced materials, aligning with the growing demand for high-performance chemical building blocks.

One of the most frequently searched questions about 3-(chloromethyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole revolves around its synthesis methods and reaction mechanisms. The compound is typically synthesized through cyclization reactions involving amidoximes and carboxylic acid derivatives, a process that has been optimized for high yield and purity. Recent studies have highlighted its role in click chemistry and bioorthogonal reactions, which are pivotal in drug discovery and bioconjugation. These applications are particularly relevant given the current focus on targeted drug delivery systems and precision medicine.

Another area of interest is the thermal stability and electronic properties of 3-(chloromethyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole. Its robust heterocyclic core contributes to exceptional stability under various conditions, making it suitable for high-temperature applications. Additionally, the presence of electron-withdrawing chloro groups enhances its potential as a ligand in coordination chemistry or as a photoactive material in optoelectronic devices. This aligns with the surge in research on organic semiconductors and energy-efficient materials.

From a commercial perspective, the demand for 657423-57-9 is driven by its utility in custom synthesis and scale-up production. Companies specializing in fine chemicals often list this compound as a key offering for clients in the pharmaceutical and agrochemical sectors. Its compatibility with modern green chemistry principles, such as solvent-free reactions and catalytic processes, further enhances its appeal. This is particularly important as industries strive to meet sustainability goals and reduce environmental footprints.

In summary, 3-(chloromethyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole (CAS No. 657423-57-9) represents a cutting-edge chemical entity with broad applicability. Its synthesis, stability, and functional versatility make it a valuable asset in both academic research and industrial applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing materials science, medicinal chemistry, and sustainable technologies.